Cas no 2171946-37-3 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid
• CAS No: 2171946-37-3
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6429411
• PubChem ID: 165572177
• Update Time: 2025-06-07

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid
• 2171946-37-3
• 3-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}methyl)pentanoic acid
• EN300-1560396

• Inchi： 1S/C25H25N3O5S/c1-2-15(11-22(29)30)12-26-23(31)21-13-27-24(34-21)28-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,13,15,20H,2,11-12,14H2,1H3,(H,26,31)(H,29,30)(H,27,28,32)
• InChI Key： LMTTWWWWBVDDGQ-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NCC(CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 146Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid (CAS No. 2171946-37-3): An Overview

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid (CAS No. 2171946-37-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and thiazole. Its unique structural features and potential biological activities make it a valuable candidate for various applications, including drug discovery and chemical synthesis.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. In the context of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid, the Fmoc group plays a crucial role in protecting the amino functionality of the thiazole ring, allowing for precise and controlled chemical manipulations. This feature is particularly important in the synthesis of complex molecules and in the development of novel therapeutic agents.

The thiazole moiety is another key component of this compound. Thiazoles are heterocyclic compounds with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a thiazole ring in 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid suggests that it may exhibit similar biological activities, making it an attractive target for further investigation.

Recent studies have highlighted the potential of compounds like 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of thiazole-containing compounds can effectively inhibit key enzymes involved in cancer cell proliferation. Additionally, studies in the field of antimicrobial research have demonstrated that thiazole derivatives can exhibit potent activity against multidrug-resistant bacteria.

In terms of synthetic methods, the preparation of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid typically involves several steps. The synthesis often begins with the formation of the thiazole ring through a condensation reaction between a thiourea and an α-halo ketone. The resulting thiazole is then functionalized with the Fmoc group to protect the amino functionality. Subsequent steps may involve coupling reactions to introduce additional functional groups or to extend the carbon chain.

The physical and chemical properties of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid are also noteworthy. It is a white crystalline solid with a molecular weight of approximately 488 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, while 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}methyl)pentanoic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling.

The potential applications of 3-{[2-(fluorenylmethoxycarbonylamino)-1,3-thiazol]-5-formamidomethyl}-pentanoic acid are diverse and promising. In drug discovery, this compound can serve as a lead molecule for the development of new therapeutic agents targeting various diseases. Its unique structure and functional groups make it an excellent starting point for structure-based drug design and optimization.

In conclusion, 3-{[2-(fluorenylmethoxycarbonylamino)-1,3-thiazol]-5-formamidomethyl}-pentanoic acid (CAS No. 2171946-37-3) is a versatile and intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its structural features and biological activities make it an attractive target for further investigation and development into novel therapeutic agents.